Cas no 51176-01-3 ( )

• Product Name: &nbsp
• CAS No: 51176-01-3
• MF: C₆H₁₅CoN₇O
• MW: 260.162800073624
• CID: 934933
• PubChem ID: 425372
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• azanide,cobalt,pyridine-2-carbonylazanide
• 51176-01-3
• NSC173334
• NSC-173334
•  

• Inchi： 1S/C6H6N2O.Co.5H2N/c7-6(9)5-3-1-2-4-8-5;;;;;;/h1-4H,(H2,7,9);;5*1H2/q;;5*-1/p-1
• InChI Key： PRTVUHWZIGVWNG-UHFFFAOYSA-M
• SMILES： [Co].O=C(C1C=CC=CN=1)[NH-].[NH2-].[NH2-].[NH2-].[NH2-].[NH2-]

Computed Properties

• Exact Mass: 195.99221
• Monoisotopic Mass: 260.067002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 87.26